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Compound of Interest

Compound Name: BCI-121

Cat. No.: B15583977 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This document provides essential, step-by-step guidance for the safe disposal of BCI-
121, a SMYD3 inhibitor used in cancer research. Adherence to these procedures is vital to

ensure personal safety and environmental compliance.

Hazard Identification and Safety Precautions
BCI-121 is classified with several hazards that necessitate careful handling during disposal.

The following table summarizes the key hazard information derived from the Safety Data Sheet

(SDS).[1]

Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation
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Before initiating any disposal procedures, it is mandatory to wear appropriate Personal

Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

All handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of BCI-121 waste, including

pure compound, contaminated labware, and solutions.

1. Waste Segregation:

Properly segregate BCI-121 waste from other laboratory waste streams.

Use designated, clearly labeled, and sealed containers for solid and liquid BCI-121 waste.

2. Solid Waste Disposal (e.g., unused BCI-121 powder, contaminated gloves, pipette tips):

Carefully collect all solid waste in a designated, leak-proof, and sealable container.

Avoid generating dust.[2]

The container must be clearly labeled as "Hazardous Waste: BCI-121" and include the

relevant hazard pictograms.

3. Liquid Waste Disposal (e.g., solutions containing BCI-121):

Collect all liquid waste containing BCI-121 in a designated, sealed, and shatter-resistant

container.
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The container must be clearly labeled as "Hazardous Liquid Waste: BCI-121" with the

approximate concentration and solvent used.

Do not mix BCI-121 waste with other incompatible chemical waste.

4. Decontamination of Labware (e.g., glassware, spatulas):

Rinse contaminated labware thoroughly with a suitable solvent (e.g., ethanol or DMSO, in

which BCI-121 is soluble) in a chemical fume hood.[3]

Collect the rinse solvent as hazardous liquid waste.

After the initial rinse, wash the labware with soap and water.

5. Final Disposal:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

area away from incompatible materials.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the BCI-121 disposal process.
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Caption: BCI-121 Disposal Workflow.

Disclaimer: This document provides guidance based on available safety data. Always consult

your institution's specific safety protocols and the most current Safety Data Sheet (SDS) for

BCI-121 before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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